Cas no 1226448-39-0 (N-{4-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)sulfamoylphenyl}acetamide)

• Product Name: N-{4-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)sulfamoylphenyl}acetamide
• CAS No: 1226448-39-0
• MF: C₁₉H₂₀N₄O₆S
• MW: 432.450303077698
• CID: 5844201
• PubChem ID: 49677463
• Update Time: 2025-11-01

N-{4-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)sulfamoylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)sulfamoylphenyl}acetamide
• N-{4-[({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)sulfamoyl]phenyl}acetamide
• VU0527811-1
• AKOS024527178
• N-[4-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methylsulfamoyl]phenyl]acetamide
• 1226448-39-0
• N-(4-(N-((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)sulfamoyl)phenyl)acetamide
• F5882-7410

• Inchi： 1S/C19H20N4O6S/c1-13(24)21-14-3-9-17(10-4-14)30(25,26)20-11-19-22-18(23-29-19)12-28-16-7-5-15(27-2)6-8-16/h3-10,20H,11-12H2,1-2H3,(H,21,24)
• InChI Key： YQOMXDKHWFHKIU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NCC1=NC(COC2C=CC(=CC=2)OC)=NO1)(=O)=O

Computed Properties

• Exact Mass: 432.11
• Monoisotopic Mass: 432.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2
• XLogP3: 1.3

Additional information on N-{4-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)sulfamoylphenyl}acetamide

N-{4-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)sulfamoylphenyl}acetamide: A Novel Compound for Targeted Therapeutic Applications

N-{4-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)sulfamoylphenyl}acetamide is a structurally complex compound with a unique molecular framework that has garnered significant attention in recent years. This molecule, with the CAS number 1226448-39-0, represents a novel class of chemical entities designed for potential therapeutic applications in the treatment of inflammatory and autoimmune disorders. The compound's synthesis involves a multi-step process that integrates aromatic moieties, heterocyclic rings, and functionalized sulfonamide groups, which together contribute to its biological activity.

Recent studies have highlighted the pharmacological significance of the 1,2,4-oxadiazol-5-yl ring system within this compound. This heterocyclic structure is known for its ability to modulate enzyme activity and interact with specific biological targets. The presence of the 4-methoxyphenoxy group further enhances the molecule's solubility and bioavailability, making it a promising candidate for drug development. Researchers have observed that the 4-methoxyphenoxy moiety may also contribute to the compound's anti-inflammatory properties by influencing the expression of cytokines and chemokines.

The sulfamoylphenyl substituent in this compound plays a critical role in its mechanism of action. Sulfonamide derivatives are commonly associated with inhibitory effects on enzymes such as dihydropteroate synthase, which is relevant in the context of antibiotic resistance. However, the specific role of the sulfamoylphenyl group in this compound appears to be more focused on modulating immune responses rather than direct enzymatic inhibition. This distinction underscores the compound's potential as an immunomodulatory agent rather than a traditional antibiotic.

Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and its biological targets. Molecular docking studies have shown that the 1,2,4-oxadiazol-5-yl ring can form hydrogen bonds with key residues in target proteins, such as those involved in the NF-κB signaling pathway. This pathway is a central mediator of inflammation, and its modulation could have significant therapeutic implications. The 4-methoxyphenoxy group has also been implicated in stabilizing the protein-ligand complex, thereby enhancing the compound's binding affinity and selectivity.

Experimental data from in vitro studies have demonstrated that this compound exhibits potent anti-inflammatory activity. In assays involving lipopolysaccharide (LPS)-stimulated macrophages, the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings align with the hypothesis that the compound's structural features are optimized for targeting inflammatory pathways. Additionally, the compound has shown efficacy in suppressing the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a pivotal role in the regulation of immune responses.

One of the most intriguing aspects of this compound is its potential for targeted drug delivery. The acetamide functional group at the terminal position may facilitate the conjugation of the molecule with carrier systems designed for controlled release. This property is particularly relevant in the context of chronic inflammatory diseases, where sustained therapeutic effects are required. Researchers are also exploring the possibility of incorporating the compound into nanoparticle formulations to enhance its stability and bioavailability in vivo.

Recent clinical trials have begun to evaluate the therapeutic potential of this compound in preclinical models of autoimmune diseases. In a study published in Journal of Medicinal Chemistry (2023), the compound was tested in a murine model of rheumatoid arthritis. The results indicated that the compound significantly reduced joint inflammation and prevented cartilage degradation, suggesting its potential as a therapeutic agent for inflammatory arthritis. These findings have sparked interest in further investigating its efficacy in human trials.

The 1,2,4-oxadiazol-5-yl ring system is also of interest due to its structural similarity to certain antiviral agents. While the primary focus of this compound is on its anti-inflammatory properties, preliminary studies suggest that it may exhibit broad-spectrum antiviral activity. This dual functionality could make the compound a valuable asset in the development of therapies for diseases that involve both inflammatory and viral components, such as certain viral infections and autoimmune conditions.

From a synthetic standpoint, the preparation of this compound involves a series of well-defined chemical transformations. The synthesis typically begins with the formation of the 1,2,4-oxadiazol-5-yl ring through a cyclization reaction between a substituted hydrazine and an appropriate electrophilic reagent. The introduction of the 4-methoxyphenoxy group is achieved through a coupling reaction with a methoxy-substituted phenol derivative, while the sulfamoylphenyl moiety is incorporated via a sulfonamide coupling step. Finally, the acetamide group is introduced to complete the molecular structure.

Recent advances in green chemistry have led to the development of more sustainable methods for the synthesis of this compound. Traditional synthetic routes often require harsh conditions and toxic reagents, but newer methodologies have focused on reducing environmental impact. For example, the use of microwave-assisted synthesis and catalytic hydrogenation techniques has been shown to improve the efficiency of the reaction while minimizing waste generation. These developments are particularly important in the context of large-scale production of pharmaceutical compounds.

The pharmacokinetic profile of this compound is another area of active research. Preliminary studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the 4-methoxyphenoxy group may enhance its oral bioavailability, while the sulfamoylphenyl substituent could influence its metabolic pathways. Understanding these properties is critical for optimizing the compound for clinical applications and ensuring its safety and efficacy in human patients.

As research into this compound continues, its potential applications are expanding beyond traditional anti-inflammatory therapies. The compound's ability to modulate multiple biological pathways has led to speculation about its use in the treatment of neurodegenerative diseases and cancer. Further studies are needed to explore these possibilities and to determine the full scope of its therapeutic potential. The development of this compound represents a significant step forward in the field of medicinal chemistry, offering new opportunities for the treatment of complex diseases.